Amphibine A
Overview
Description
Amphibine A is a cyclic peptide.
Scientific Research Applications
Cyclopeptide Alkaloids Discovery
Research on Amphibine A includes its identification as a peptide alkaloid. For instance, a study by Abdel-galil and El-Jissry (1991) discovered a new peptide alkaloid, spinanine-A, related to amphibine-B, in Zizyphus spina-christi, highlighting its structural properties (Abdel-galil & El-Jissry, 1991).
Alkaloids from Ziziphus Amphibia
Tschesche, Kaussmann, and Fehlhaber (1972) isolated and clarified the structure of various peptide alkaloids, including amphibine-B, -C, -D, and -E, from Ziziphus amphibia, adding to the body of knowledge about the chemical composition and structure of these compounds (Tschesche et al., 1972).
Potential Antiviral Applications
Fakih, Ramadhan, and Darusman (2021) explored the potential of Amphibine analogues from Ziziphus spina-christi as inhibitors of SARS-CoV-2 Mpro, indicating possible antiviral applications. This study focused on molecular docking and ADME predictions, suggesting that Amphibine analogues might be effective against COVID-19 (Fakih, Ramadhan, & Darusman, 2021).
properties
CAS RN |
36535-97-4 |
|---|---|
Molecular Formula |
C33H43N5O4 |
Molecular Weight |
573.7 g/mol |
IUPAC Name |
(2S)-N-[(3S,4S,7S,10Z)-7-[(2S)-butan-2-yl]-5,8-dioxo-3-propan-2-yl-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-1(14),10,12,15-tetraen-4-yl]-2-(dimethylamino)-3-(1H-indol-3-yl)propanamide |
InChI |
InChI=1S/C33H43N5O4/c1-7-21(4)28-32(40)34-17-16-22-12-14-24(15-13-22)42-30(20(2)3)29(33(41)36-28)37-31(39)27(38(5)6)18-23-19-35-26-11-9-8-10-25(23)26/h8-17,19-21,27-30,35H,7,18H2,1-6H3,(H,34,40)(H,36,41)(H,37,39)/b17-16-/t21-,27-,28-,29-,30-/m0/s1 |
InChI Key |
ZNUMAFXIQXNMMH-UZFRKIFNSA-N |
Isomeric SMILES |
CC[C@H](C)[C@H]1C(=O)N/C=C\C2=CC=C(C=C2)O[C@H]([C@@H](C(=O)N1)NC(=O)[C@H](CC3=CNC4=CC=CC=C43)N(C)C)C(C)C |
SMILES |
CCC(C)C1C(=O)NC=CC2=CC=C(C=C2)OC(C(C(=O)N1)NC(=O)C(CC3=CNC4=CC=CC=C43)N(C)C)C(C)C |
Canonical SMILES |
CCC(C)C1C(=O)NC=CC2=CC=C(C=C2)OC(C(C(=O)N1)NC(=O)C(CC3=CNC4=CC=CC=C43)N(C)C)C(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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